Cas no 65793-50-2 (3-amino-3H,4H-benzogquinazolin-4-one)

• Product Name: 3-amino-3H,4H-benzogquinazolin-4-one
• CAS No: 65793-50-2
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 962558
• PubChem ID: 72846
• Update Time: 2025-11-06

3-amino-3H,4H-benzogquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-aminobenzo[g]quinazolin-4(3H)-one
• centazolone
• 3-Amino-6,7-benzquinazole-4-one
• 3-Aminobenzo(g)quinazolin-4(3H)-one
• 3-Aminobenzo[g]quinazolin-4[3H]-one
• 3-Aminobenzo-6,7-quinazoline-4-one
• Benzo(g)quinazolin-4(3H)-one, 3-amino-
• Centzaolone
• NSC 315852
• 3-amino-3H,4H-benzogquinazolin-4-one
• 3-aminobenzo[g]quinazolin-4-one
• HMS2952N07
• UNII-NR2EJM0TLD
• DTXSID10215981
• NR2EJM0TLD
• NSC315852
• AKOS002528396
• CHEMBL1411934
• NSC-315852
• Benzo[g]quinazolin-4[3H]-one, 3-amino-
• Oprea1_253186
• Compound 65/469
• NCGC00246600-01
• WLN: T C666 DVN GNJ EZ
• 3-AMINO-3H,4H-BENZO[G]QUINAZOLIN-4-ONE
• 65793-50-2
• SMR000640727
• Z56813658
• MLS001167411
• Benzo[g]quinazolin-4(3H)-one, 3-amino-
• EN300-16896

• Inchi： 1S/C12H9N3O/c13-15-7-14-11-6-9-4-2-1-3-8(9)5-10(11)12(15)16/h1-7H,13H2
• InChI Key： CZXUQBVMAUWSBX-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C=CC=CC3=CC=2N=CN1N

Computed Properties

• Exact Mass: 211.07467
• Monoisotopic Mass: 211.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.1922 (rough estimate)
• Boiling Point: 350.9°C (rough estimate)
• Flash Point: 227.6°C
• Refractive Index: 1.5700 (estimate)
• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-amino-3H,4H-benzogquinazolin-4-one

Exploring the Versatile Applications and Properties of 3-amino-3H,4H-benzogquinazolin-4-one (CAS No. 65793-50-2)

3-amino-3H,4H-benzogquinazolin-4-one (CAS No. 65793-50-2) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as 3-amino-benzogquinazolinone, belongs to the quinazolinone family, which is known for its diverse biological activities and applications in drug discovery. Researchers and industry professionals are increasingly interested in this molecule due to its potential in developing novel therapeutics and functional materials.

The molecular structure of 3-amino-3H,4H-benzogquinazolin-4-one features a fused benzogquinazolinone core with an amino group at the 3-position. This unique arrangement contributes to its electronic properties and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as a precursor for pharmaceutical intermediates, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's ability to interact with biological targets has sparked interest in its potential for treating various diseases.

In the pharmaceutical industry, 3-amino-benzogquinazolinone derivatives have shown promise as anticancer agents. The quinazolinone scaffold is known to exhibit tyrosine kinase inhibitory activity, which is crucial for targeting cancer cell proliferation pathways. Researchers are actively exploring modifications to the 3-amino-3H,4H-benzogquinazolin-4-one structure to enhance its selectivity and potency against specific cancer types. This aligns with current trends in personalized medicine and targeted therapy, which are among the most searched topics in medical research today.

Beyond medicinal applications, 3-amino-3H,4H-benzogquinazolin-4-one has found use in materials science. Its conjugated system and electron-rich nature make it suitable for developing organic semiconductors and fluorescent probes. These applications are particularly relevant in the context of growing demand for organic electronic devices and sensors, which are frequently searched topics in materials science forums and academic databases.

The synthesis of 3-amino-3H,4H-benzogquinazolin-4-one typically involves cyclization reactions of appropriately substituted anthranilic acid derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. This reflects the broader industry trend toward sustainable chemical production, a topic that consistently ranks high in search queries related to chemical manufacturing.

Analytical characterization of 3-amino-benzogquinazolinone compounds typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying the structure and purity of the compound, which is critical for both research and industrial applications. The growing interest in analytical method development for heterocyclic compounds is evident from the increasing number of related search queries in scientific databases.

In the context of drug discovery, the pharmacokinetic properties of 3-amino-3H,4H-benzogquinazolin-4-one derivatives are actively being investigated. Researchers are particularly interested in improving their oral bioavailability and metabolic stability, which are common challenges in developing quinazolinone-based drugs. These aspects align with frequently searched topics in ADME studies (Absorption, Distribution, Metabolism, and Excretion) within the pharmaceutical research community.

The commercial availability of 3-amino-3H,4H-benzogquinazolin-4-one has increased in recent years, with several specialty chemical suppliers offering it as a research chemical. Its growing market presence reflects the expanding applications of quinazolinone derivatives in various scientific fields. Industry reports suggest that the demand for such heterocyclic building blocks is expected to rise, particularly in emerging markets for drug discovery and material science applications.

Future research directions for 3-amino-benzogquinazolinone compounds may include exploring their potential in neurological disorders and anti-inflammatory therapies, areas that currently receive substantial attention in medical research. Additionally, their application in optoelectronic materials and catalysis represents promising avenues for development. These potential applications correspond to trending search terms in both academic and industrial research circles.

In conclusion, 3-amino-3H,4H-benzogquinazolin-4-one (CAS No. 65793-50-2) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and diverse applications make it a valuable subject for ongoing research and development. As interest in quinazolinone chemistry continues to grow, this compound is likely to remain at the forefront of innovations in medicinal chemistry and functional materials development.